L-Proline, L-glutaminyl-L-prolyl-

• CAS: 182691-62-9

Core Science & Biosynthesis

Structural Elucidation and Pharmacological Profiling of L-Glutaminyl-L-Prolyl-L-Proline (Gln-Pro-Pro)

A Technical Whitepaper for Researchers and Drug Development Professionals

Executive Summary

The structural dynamics of proline-rich peptides (PRPs) present both a formidable challenge and a unique opportunity in peptide therapeutics and analytical biochemistry. This whitepaper provides an in-depth technical analysis of L-Proline, L-glutaminyl-L-prolyl- , universally recognized by its sequence L-Glutaminyl-L-prolyl-L-proline (Gln-Pro-Pro or QPP) . By combining rigid pyrrolidine rings with a polar, amide-bearing glutamine side chain, this tripeptide serves as a critical biological intermediate, a substrate for specialized peptidases, and a core motif in dietary allergenicity.

Drawing upon advanced peptide chemistry and mass spectrometry, this guide establishes the physicochemical baseline of QPP, delineates its biological processing pathways, and provides field-proven, self-validating protocols for both its synthesis and analytical quantification.

Molecular Architecture & Physicochemical Profiling

The unique geometry of Gln-Pro-Pro is dictated by the tandem proline residues at its C-terminus. Unlike primary amino acids, proline’s side chain is cyclized onto its backbone nitrogen, forming a rigid five-membered pyrrolidine ring. This structural constraint restricts the ϕ (phi) dihedral angle to approximately -65°, heavily favoring the formation of polyproline type II (PPII) helical structures and increasing the probability of cis-trans isomerization around the prolyl peptide bonds.

Table 1: Physicochemical and Structural Parameters

Parameter	Value / Description
Sequence	L-Gln-L-Pro-L-Pro (QPP)
Molecular Formula	C₁₅H₂₄N₄O₅
Average Molecular Weight	340.38 g/mol
Monoisotopic Exact Mass	340.174 Da
N-Terminal Residue	L-Glutamine (Polar, uncharged amide)
C-Terminal Motif	Tandem L-Proline (Hydrophobic, structurally rigid)
Isoelectric Point (pI)	~5.5 (Net neutral at physiological pH)

Data supported by1.

Biological Significance & Enzymatic Processing

In biological systems, the QPP sequence is rarely an accidental arrangement; it is a highly conserved motif with specific pharmacological implications.

Allergenicity and Protein Glutaminase: The extended motif Gln-Gln-Gln-Pro-Pro is identified as a primary IgE-binding epitope in wheat gluten, triggering severe allergic responses. To mitigate this, industrial and therapeutic applications utilize 2, which specifically deamidates the glutamine residues to glutamic acid, disrupting the epitope's binding affinity without cleaving the peptide backbone.

Proteolytic Resistance and Clearance: The tandem Pro-Pro bond is notoriously resistant to broad-spectrum proteases. The degradation of QPP relies on highly specialized enzymes. Prolyl endopeptidases cleave larger proteins to yield QPP-containing fragments, which are subsequently processed by3. These exopeptidases specifically liberate dipeptides from the N-terminus of proline-rich sequences.

Enzymatic degradation pathway of proline-rich sequences yielding Gln-Pro-Pro.

Analytical Characterization: A Self-Validating LC-MS/MS Protocol

To ensure this protocol is a self-validating system , it mandates the use of a Stable Isotope-Labeled Internal Standard (SIL-IS), specifically QPP-¹³C,¹⁵N. The SIL-IS co-elutes with the endogenous QPP, experiencing identical matrix effects. By monitoring the area ratio of Native/SIL-IS, the system automatically corrects for ion suppression and extraction losses, validating its own accuracy in every run.

Table 2: Optimized MRM Transitions for QPP

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Ion Type / Purpose
Gln-Pro-Pro	341.2 [M+H]⁺	226.1	18	b₂ ion (Gln-Pro) / Quantifier
Gln-Pro-Pro	341.2 [M+H]⁺	213.1	22	y₂ ion (Pro-Pro) / Qualifier
QPP-¹³C,¹⁵N	347.2 [M+H]⁺	231.1	18	b₂ ion / Internal Standard

Step-by-Step Methodology:

• Sample Preparation: Spike 50 µL of biological sample with 10 µL of SIL-IS (100 ng/mL). Add 200 µL of ice-cold Acetonitrile (ACN) containing 1% Formic Acid to precipitate proteins. Centrifuge at 14,000 x g for 10 minutes.

• Chromatographic Separation: Inject 5 µL of the supernatant onto a HILIC column (e.g., Waters Acquity BEH Amide, 1.7 µm, 2.1 x 100 mm).

  • Causality: HILIC is chosen over reversed-phase (RP) because the highly polar nature of QPP results in column voiding on C18. HILIC provides excellent retention and orthogonal selectivity.

• Mobile Phase Gradient:

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Run a gradient from 90% B down to 50% B over 5 minutes.

• System Suitability Check: Before acquiring data, run a post-column infusion of the SIL-IS while injecting a blank matrix extract. This validates that the elution window of QPP does not overlap with severe matrix suppression zones.

Synthesis Strategy: Solid-Phase Peptide Synthesis (SPPS)

Synthesizing QPP requires careful navigation of steric hindrance. The secondary amine of a resin-bound proline is heavily shielded, making the subsequent coupling of the second proline kinetically slow and prone to deletion sequences.

To overcome this, we utilize Fmoc-based SPPS with the highly reactive uronium coupling reagent HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) instead of standard HBTU. HATU's 7-aza-benzotriazole leaving group significantly accelerates the acylation of sterically hindered secondary amines.

Step-by-step Solid-Phase Peptide Synthesis (SPPS) workflow for Gln-Pro-Pro.

Step-by-Step Methodology:

• Resin Swelling: Swell Fmoc-Pro-Wang resin (0.5 mmol/g loading) in Dichloromethane (DCM) for 30 minutes, then wash with Dimethylformamide (DMF).

• Fmoc Deprotection: Treat the resin with 20% Piperidine in DMF (2 x 10 min) to expose the secondary amine of the first proline.

• Pro-Pro Coupling (Critical Step): Pre-activate 4 equivalents of Fmoc-Pro-OH with 3.9 equivalents of HATU and 8 equivalents of N,N-Diisopropylethylamine (DIPEA) in DMF. Add to resin and agitate for 2 hours.

  • Self-Validation: Perform a Chloranil test (Kaiser test is ineffective for secondary amines). A negative result (colorless) validates complete coupling. If positive (blue/green), perform a second coupling cycle.

• Second Deprotection: Repeat Step 2.

• Glutamine Coupling: Pre-activate Fmoc-Gln(Trt)-OH using the same HATU/DIPEA chemistry. The Trityl (Trt) group protects the side-chain amide from unwanted side reactions. Agitate for 1 hour.

• Global Cleavage & Deprotection: Treat the resin with a cleavage cocktail of 95% Trifluoroacetic Acid (TFA), 2.5% Triisopropylsilane (TIS), and 2.5% Water for 2 hours. TIS acts as a scavenger to trap the liberated Trityl carbocations, preventing re-alkylation of the peptide.

• Precipitation: Filter the resin and precipitate the crude QPP peptide in cold diethyl ether. Centrifuge, decant, and lyophilize for subsequent HPLC purification.

References

• Environmental Protection Agency (EPA). Table S1: Molecular features identified within placenta tissues (C15H24N4O5). Retrieved from 1

• Yamaguchi, S., et al. (2011). Crystal Structures of Protein Glutaminase and Its Pro Forms Converted into Enzyme-Substrate Complex. Journal of Biological Chemistry. Retrieved from2

• Mentlein, R. (2004). Cell-Surface Peptidases. International Review of Cytology. Retrieved from 3

• UniProt Consortium. Dipeptidyl peptidase 2 (DPP2_HUMAN / QPP). Retrieved from4

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Pharmacokinetics and Bioavailability of L-Proline, L-glutaminyl-L-prolyl- (Gln-Pro-Pro) In Vivo: A Technical Guide

Introduction: The Chemical and Biological Identity of Gln-Pro-Pro

In peptide chemistry and drug development, L-Proline, L-glutaminyl-L-prolyl- is the IUPAC designation for the tripeptide Glutaminyl-prolyl-proline (Gln-Pro-Pro or QPP) . As a proline-rich peptide, QPP exhibits unique structural rigidity due to the cyclic nature of the pyrrolidine rings in its adjacent proline residues.

From a pharmacokinetic perspective, this structural constraint provides a double-edged sword. While the Pro-Pro bond renders the peptide highly resistant to broad-spectrum gastrointestinal proteases (such as pepsin and trypsin), it makes QPP a highly specific substrate for specialized proline-specific peptidases, most notably Dipeptidyl Peptidase IV (DPP-IV) and Quiescent Cell Proline Dipeptidase (QPP / DPP7) [1]. Understanding the in vivo absorption, distribution, metabolism, and excretion (ADME) of Gln-Pro-Pro is critical for formulation scientists aiming to leverage food-derived or synthetic proline-rich peptides for systemic bioactivity.

In Vivo Pharmacokinetic Profile (ADME)

Absorption Dynamics

The absorption of intact Gln-Pro-Pro across the intestinal epithelium occurs via two primary routes:

• Active Transport (Primary): The H+-coupled peptide transporter 1 (PepT1) is the main conduit for di- and tripeptides. The structural dimensions of QPP allow it to act as a substrate for PepT1, enabling rapid apical uptake into enterocytes[2].

• Paracellular Diffusion (Secondary): A minor fraction of the peptide traverses the tight junctions between epithelial cells, though this is heavily restricted by the peptide's molecular weight and hydration radius.

Systemic Bioavailability

The absolute oral bioavailability ( F ) of intact proline-rich tripeptides is notoriously low. Empirical pharmacokinetic studies on homologous proline-rich tripeptides (e.g., Ile-Pro-Pro, Leu-Pro-Pro) in mammalian models demonstrate an absolute bioavailability of approximately 0.06% to 0.1% when administered in an aqueous solution[3]. This low systemic exposure is primarily driven by extensive first-pass metabolism in the enterocyte and hepatic circulation.

Metabolism and Clearance

Once inside the enterocyte or systemic circulation, Gln-Pro-Pro is rapidly hydrolyzed. The primary metabolic drivers are the serine exopeptidases DPP-IV and DPP7, which specifically cleave X-Pro or Pro-Pro dipeptides from the N-terminus[4]. Consequently, the systemic elimination half-life ( t1/2​ ) of proline-rich tripeptides is exceptionally short, ranging from 2 to 15 minutes depending on the route of administration[3].

Fig 1: Pharmacokinetic absorption and enzymatic metabolism pathway of Gln-Pro-Pro.

Quantitative Pharmacokinetic Parameters

To provide a baseline for formulation development, the following table synthesizes the representative in vivo pharmacokinetic parameters for proline-rich tripeptides (extrapolated from homologous IPP/LPP/VPP models) following oral administration[3][5].

Pharmacokinetic Parameter	Representative Value	Biological Causality & Implication
Absolute Bioavailability ( F )	~0.06% - 0.1%	Extensive first-pass metabolism by intestinal and hepatic peptidases drastically limits intact systemic exposure.
Tmax​ (Oral)	10 - 15 min	Active transport via PepT1 results in rapid, acute absorption into the portal vein.
Cmax​ (Oral, 4 mg/kg dose)	~10 nmol/L	High clearance rates prevent the accumulation of the intact tripeptide in plasma.
Elimination Half-Life ( t1/2​ )	2 - 15 min	Rapid cleavage by DPP-IV dictates that any systemic bioactivity is highly transient/acute.
Primary Metabolic Enzymes	DPP-IV, DPP7 (QPP)	High specificity for the Pro-Pro bond necessitates enzyme-saturating doses or protective formulations.

Bioavailability Enhancement Strategies

Given the <0.1% bioavailability, achieving therapeutic efficacy requires advanced formulation strategies:

• Permeation Enhancers: Co-administration with medium-chain fatty acids, such as Sodium Caprate (C10), can transiently open tight junctions, bypassing PepT1 bottlenecks and protecting the peptide from intracellular enterocyte peptidases[2].

• Protein Matrix Co-Ingestion: Formulating QPP within a complex protein matrix (e.g., casein hydrolysates) can competitively inhibit local peptidases, effectively saturating DPP-IV and prolonging the absorption half-life[6].

Experimental Protocols: Self-Validating Systems

As a Senior Application Scientist, establishing robust, artifact-free analytical workflows is paramount. Peptides like Gln-Pro-Pro are highly susceptible to ex vivo degradation, which can lead to false-negative PK readouts. The following protocols are designed as self-validating systems.

Protocol 1: In Vivo PK Profiling via LC-MS/MS

This protocol ensures that the measured plasma concentration accurately reflects in vivo levels by halting ex vivo enzymatic degradation immediately upon blood draw.

• Blood Collection & Stabilization:

  • Action: Collect whole blood into pre-chilled EDTA tubes pre-spiked with a DPP-IV inhibitor (e.g., Sitagliptin or Diprotin A at 100μM final concentration).

  • Causality: Failure to inhibit DPP-IV immediately will result in the continuous cleavage of QPP during centrifugation and storage, artificially suppressing Cmax​ and AUC calculations.

• Protein Precipitation:

  • Action: Add 3 volumes of cold acetonitrile (containing an isotopically labeled internal standard, e.g., 13C -QPP) to 1 volume of plasma. Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Causality: Acetonitrile effectively precipitates high-molecular-weight plasma proteins that cause column fouling and matrix effects in the mass spectrometer.

• Solid-Phase Extraction (SPE):

  • Action: Load the supernatant onto a mixed-mode cation exchange SPE cartridge. Wash with 5% methanol, and elute with 5% ammonium hydroxide in methanol.

  • Causality: SPE isolates the basic tripeptide while washing away neutral lipids and phospholipids, which are the primary culprits of ion suppression in the MS source.

• LC-MS/MS Quantification:

  • Action: Inject the eluate onto a UHPLC system equipped with a C18 column. Use a shallow gradient of 0.1% formic acid in water/acetonitrile. Operate the MS in Parallel Reaction Monitoring (PRM) mode.

  • Causality: PRM provides superior selectivity and signal-to-noise ratios for low-abundance peptides compared to full-scan modes, allowing for a Lower Limit of Quantification (LLOQ) in the sub-ng/mL range.

Fig 2: LC-MS/MS Bioanalytical Workflow for accurate peptide quantification.

Protocol 2: Ex Vivo Intestinal Permeability Validation (Ussing Chamber)

To prove that QPP absorption is actively mediated by PepT1 rather than passive leakage, a competitive inhibition assay must be performed.

• Tissue Preparation: Mount excised rat jejunal mucosa in an Ussing chamber, maintaining viability via oxygenated Krebs-Henseleit buffer at 37°C.

• Apical Dosing: Spike the apical chamber with Gln-Pro-Pro ( 1mM ).

• Competitive Inhibition (The Validation Step): In a parallel control chamber, co-administer Glycyl-sarcosine (Gly-Sar, 10mM ), a known high-affinity competitive inhibitor of PepT1[2].

• Sampling & Analysis: Sample the basolateral chamber every 15 minutes for 2 hours.

• Data Interpretation: Causality: A statistically significant reduction in the apparent permeability coefficient ( Papp​ ) in the Gly-Sar group validates that Gln-Pro-Pro transport is PepT1-dependent. If Papp​ remains unchanged, absorption is primarily paracellular.

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Protocols & Analytical Methods

Application Note &amp; Protocol: High-Fidelity Solid-Phase Synthesis of L-Glutaminyl-L-Prolyl-Containing Peptides

Introduction: Navigating the Challenges of Proline and Glutamine in SPPS

Solid-Phase Peptide Synthesis (SPPS) has revolutionized the accessibility of synthetic peptides for research, diagnostics, and therapeutic development.[1][2] The Fmoc/tBu strategy, in particular, has become a mainstay for its milder deprotection conditions compared to Boc/Bzl chemistry.[1][3] However, the linear, stepwise nature of SPPS is not without its sequence-dependent challenges. Certain amino acid residues and sequences, often termed "difficult sequences," can lead to incomplete reactions, aggregation, and undesirable side products, compromising the yield and purity of the final peptide.[4][5][6][7][8]

The dipeptide sequence, L-glutaminyl-L-prolyl (Gln-Pro), presents a confluence of such challenges. The incorporation of L-Proline (Pro), with its unique cyclic secondary amine structure, and L-Glutamine (Gln), with its amide-containing side chain, necessitates specific strategic considerations to ensure a high-fidelity synthesis.

Key Challenges:

• Proline-Associated Issues:

  • Diketopiperazine (DKP) Formation: The Pro residue, particularly when it is one of the first two amino acids coupled to the resin, is highly susceptible to an intramolecular cyclization reaction following Fmoc deprotection of the second amino acid. This reaction cleaves the dipeptide from the resin, forming a stable six-membered diketopiperazine ring and terminating chain elongation.[9][10][11] The use of sterically hindered resins, such as 2-chlorotrityl chloride resin, can effectively mitigate this side reaction.[9]

  • Slower Coupling Kinetics: Proline's secondary amine is sterically hindered and less nucleophilic than the primary amines of other proteinogenic amino acids.[12] This can lead to incomplete coupling reactions. To overcome this, strategies such as double coupling or the use of more potent coupling reagents are often employed.[12][13]

• Glutamine-Associated Issues:

  • Pyroglutamate Formation: When Glutamine is at the N-terminus of the peptide chain, its side-chain amide can undergo an intramolecular cyclization with the free N-terminal amine under both acidic and basic conditions. This results in the formation of a pyroglutamyl (pGlu) residue, which is a neutral, irreversible modification that "caps" the peptide, preventing further elongation and altering its biological properties.[9][10][14]

  • Dehydration: The side-chain amide of glutamine can undergo dehydration to a nitrile during the activation step, particularly with carbodiimide-based reagents.

This application note provides a comprehensive, field-proven protocol for the manual Fmoc-based solid-phase synthesis of a model peptide containing the L-glutaminyl-L-prolyl motif. It emphasizes the rationale behind each step and provides troubleshooting guidance to empower researchers to achieve high yields and purity.

I. Foundational Strategy: Reagent and Resin Selection

The success of the synthesis is predicated on the judicious selection of the foundational materials.

Resin Selection:

To circumvent the significant risk of diketopiperazine formation when proline is the C-terminal residue of a dipeptide, a 2-chlorotrityl chloride (2-CTC) resin is the recommended solid support. The steric bulk of the trityl linkage effectively shields the ester bond from intramolecular attack by the N-terminal amine of the second residue after its deprotection.[9]

Resin Parameter	Recommended Value	Rationale
Resin Type	2-Chlorotrityl Chloride	High steric hindrance minimizes DKP formation.[9]
Loading Capacity	0.4 - 0.8 mmol/g	A moderate loading balances yield with minimizing steric hindrance and aggregation on the resin.[3]
Mesh Size	100 - 200 mesh	Ensures good solvent penetration and reaction kinetics.

Protecting Group Strategy:

The standard Fmoc/tBu orthogonal protection scheme is employed.

• Nα-Protection: Fluorenylmethyloxycarbonyl (Fmoc) group, which is base-labile (removed by piperidine).[1][3]

• Side-Chain Protection:

  • Gln: Trityl (Trt) group. The bulky Trt group effectively prevents side-chain amide participation in side reactions, including pyroglutamate formation and dehydration.

  • Other trifunctional amino acids should be protected with standard acid-labile groups (e.g., tBu for Asp, Glu, Ser, Thr, Tyr; Boc for Lys, Trp; Pbf for Arg).

Coupling Reagents:

Uronium/aminium-based coupling reagents are preferred for their efficiency and lower risk of racemization compared to carbodiimides.[15]

Reagent	Description	Key Advantage
HBTU	O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate	A robust and widely used reagent with a good balance of speed and stability.[16]
HATU	1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate	More reactive than HBTU due to the presence of the HOAt leaving group, making it ideal for difficult couplings, such as coupling to proline.[15]

For this protocol, we will utilize HBTU as the primary coupling reagent, with the option of a double coupling for the residue being attached to Proline.

II. Detailed Synthesis Workflow

The following diagram illustrates the key stages in each cycle of the solid-phase synthesis for the Gln-Pro containing peptide.

Caption: Troubleshooting common issues in Gln-Pro peptide synthesis.

V. Conclusion

The synthesis of peptides containing the L-glutaminyl-L-prolyl motif requires a proactive approach to mitigate known side reactions. By selecting a sterically hindered resin like 2-CTC, employing robust side-chain protection for glutamine, and ensuring complete coupling through careful monitoring and the use of potent activators, researchers can successfully synthesize these challenging sequences. The protocol detailed herein provides a validated framework for achieving high-purity Gln-Pro containing peptides suitable for a wide range of scientific applications.

References

• Coin, I., Beyermann, M. & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247–3256. [Link]

• Bio-protocol. (2025). Peptide Synthesis. Bio-protocol, 15(19). [Link]

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Springer Nature Experiments. [Link]

• Vigneron, P., et al. (2014). Methods and protocols of modern solid phase peptide synthesis. In: Peptide Synthesis. [Link]

• Beyermann, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Luxembourg Bio Technologies. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

• Di Gioia, S., et al. (2022). Side Reaction Analysis in Solid-Phase Peptide Synthesis: A Case Study in the Glu-Asp-Tyr Motif. Molecules, 27(19), 6528. [Link]

• Hart, G. R., et al. (2012). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Journal of the American Chemical Society, 134(38), 15893–15901. [Link]

• Garcia-Martin, F., & Albericio, F. (2014). Solid-phase peptide synthesis. RSC Advances, 4(79), 42057-42067. [Link]

• Pedersen, S. L., et al. (2008). Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Microwave and Conventional Heating Technologies. The Journal of Organic Chemistry, 73(19), 7495–7501. [Link]

• Biotage. (2023). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Biotage. [Link]

• Activotec. (2024). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Activotec. [Link]

• C&EN. (n.d.). Peptide Side Reactions. C&EN. [Link]

• The Royal Society of Chemistry. (2014). Experimental procedures Solid phase peptide synthesis (SPPS). The Royal Society of Chemistry. [Link]

• Biomatik. (2022). Techniques And Protocols Of Present-Time Solid Phase Peptide Synthesis. Biomatik. [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec. [Link]

• Mitchell, N. J., & Raines, R. T. (2018). Construction of Challenging Proline–Proline Junctions via Diselenide–Selenoester Ligation Chemistry. Journal of the American Chemical Society, 140(40), 12891–12895. [Link]

• Tsou, C.-C., et al. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Chemistry, 8, 153. [Link]

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Application Notes &amp; Protocols: In Vivo Dosing of L-Proline and L-glutaminyl-L-proline in Animal Models

Introduction

L-Proline is a unique, cyclic amino acid integral to numerous physiological processes, including protein synthesis, collagen formation, and cellular signaling.[1][2] Its metabolism is intricately linked with that of L-Glutamine, as they are interconvertible through the glutamate and pyrroline-5-carboxylate (P5C) pathways.[3][4] This metabolic relationship underscores their importance in cellular homeostasis, stress response, and energy production. L-glutaminyl-L-proline, a dipeptide composed of these two amino acids, represents a potential vehicle for their targeted delivery, though its in vivo behavior is less characterized.

This guide provides a comprehensive overview and detailed protocols for the in vivo administration of L-Proline and proposes a scientifically-grounded approach for dosing L-glutaminyl-L-proline in animal models. The methodologies are designed for researchers in pharmacology, neuroscience, and drug development, emphasizing scientific rationale, safety, and reproducibility.

Section 1: L-Proline - In Vivo Dosing Protocols

Scientific Rationale & Mechanistic Considerations

L-Proline's role extends beyond being a simple building block. It acts as an osmoprotectant, an antioxidant, and a signaling molecule that can influence neurotransmission.[5][6] Its effects are concentration-dependent; while physiological levels are neuroprotective, excessively high concentrations, particularly through direct central nervous system administration, can be excitotoxic.[1][7] This dual nature necessitates careful dose selection based on the experimental hypothesis. For instance, studies on fetal development may use dietary supplementation to achieve steady-state physiological elevation[6], whereas acute neuroprotection models might employ systemic injections.[8] The primary routes of metabolism occur in the mitochondria, converting L-Proline to L-glutamate, linking it directly to the Krebs cycle and neurotransmitter pools.[2]

Formulation & Preparation of L-Proline Dosing Solutions

L-Proline is highly soluble in aqueous solutions, simplifying formulation.

Protocol 1: Preparation of L-Proline Solution for Oral Gavage or Injection

• Objective: To prepare a sterile, clear solution of L-Proline for in vivo administration.

• Materials:

  • L-Proline powder (Sigma-Aldrich, Cat# P0380 or equivalent)

  • Sterile 0.9% saline or Phosphate-Buffered Saline (PBS), pH 7.4

  • Sterile conical tubes (15 mL or 50 mL)

  • Vortex mixer

  • Sterile syringe filters (0.22 µm)

• Procedure:

  • Under aseptic conditions (e.g., in a laminar flow hood), weigh the required amount of L-Proline powder.

  • Transfer the powder to a sterile conical tube.

  • Add the desired volume of sterile saline or PBS to achieve the target concentration (e.g., 100 mg/mL).

  • Vortex the solution until the L-Proline is completely dissolved. The solution should be clear and colorless.

  • To ensure sterility for injection routes (IP, IV, SC), draw the solution into a sterile syringe and pass it through a 0.22 µm syringe filter into a new sterile tube or vial. For oral gavage, filtration is good practice but may not be strictly necessary if prepared fresh under clean conditions.

  • Store the final solution at 4°C for short-term use (up to 1 week) or aliquot and freeze at -20°C for long-term storage.

Administration Routes & Dosages

The choice of administration route is critical and depends on the desired pharmacokinetic profile.

• Oral (Dietary Admixture): Ideal for chronic studies requiring steady-state plasma concentrations. It mimics nutritional intake and minimizes animal stress.

• Oral (Gavage): Ensures precise dose delivery at a specific time point. This is the most common method for acute and sub-chronic studies.[9][10]

• Intraperitoneal (IP) Injection: Bypasses first-pass metabolism in the gut, leading to rapid absorption and higher bioavailability compared to oral routes.

Table 1: Summary of Reported In Vivo L-Proline Dosing Regimens

Animal Model	Research Area	Route of Administration	Dosage	Reference(s)
Fischer 344 Rats	90-Day Toxicology	Dietary Admixture	Up to 5.0% in diet (NOAEL: 2773-3009 mg/kg/day)	[11][12][13]
C57BL/6J Mice	Fetal Survival	Dietary Admixture	0.5% (w/w) in diet	[6]
Pigs (Weaned)	Growth Performance	Dietary Admixture	0.5% - 1.0% in diet	[14]
Mice	Kidney Injury Protection	Oral Gavage	10 g/kg body weight	[15]
Rats	Neurotoxicity	Intrahippocampal Inj.	N/A (Direct brain injection, demonstrates excitotoxic potential)	[7]

Protocol 2: Administration of L-Proline via Oral Gavage in Mice

• Objective: To accurately deliver a liquid dose of L-Proline directly into the stomach of a mouse.

• Materials:

  • Prepared L-Proline solution (from Protocol 1)

  • Appropriately sized gavage needle (e.g., 18-20 gauge, 1.5-inch length with a rounded ball tip for adult mice).[10][16]

  • 1 mL syringe

  • Animal scale

• Procedure:

  • Pre-Procedure: Weigh the mouse to calculate the precise volume to administer. The typical maximum gavage volume is 10 mL/kg body weight.[16][17]

  • Measurement: Measure the gavage needle externally from the tip of the mouse's nose to the last rib to determine the correct insertion depth. Mark this depth on the needle if necessary.[18]

  • Restraint: Restrain the mouse firmly by scruffing the neck and back to immobilize the head and extend the neck. This creates a straight line from the mouth to the esophagus.[10]

  • Insertion: Gently insert the gavage needle into the diastema (the gap between the incisors and molars), advancing it along the upper palate towards the back of the throat. The mouse should swallow as the tube enters the esophagus.[9] The needle should pass smoothly without resistance. If resistance is met, withdraw immediately and reposition. Forcing the needle can cause perforation of the esophagus or entry into the trachea.

  • Administration: Once the needle is at the predetermined depth, slowly depress the syringe plunger to deliver the solution.

  • Withdrawal: After administration, gently remove the needle in a straight motion.

  • Monitoring: Return the mouse to its cage and monitor for any signs of distress, such as difficulty breathing or leakage of fluid from the nose or mouth, which could indicate improper administration.

Safety & Toxicology

L-Proline is generally considered safe, with a high No-Observed-Adverse-Effect-Level (NOAEL). A 90-day feeding study in Fischer 344 rats established a NOAEL of 5.0% in the diet, which corresponds to approximately 2773 mg/kg/day for males and 3009 mg/kg/day for females.[11][12] No treatment-related mortality or significant clinical signs were observed at these doses. However, it is crucial to distinguish systemic administration from direct CNS application, where L-Proline can act as an excitotoxin.[7]

Section 2: L-glutaminyl-L-proline - A Proposed Dosing Protocol

Scientific Rationale & Challenges

Direct in vivo dosing data for L-glutaminyl-L-proline is scarce in published literature. The primary challenge is that dipeptides are often subject to hydrolysis by dipeptidases in the intestinal brush border.[19] Therefore, oral administration may result in the delivery of equimolar amounts of L-Glutamine and L-Proline rather than the intact dipeptide. Systemic administration (e.g., IP injection) would be more likely to deliver the intact molecule to target tissues.

The rationale for using this dipeptide could be to leverage specific peptide transporters or to achieve a coordinated release of both amino acids. Glutamine is a critical energy source for intestinal cells and immune cells and a precursor for the neurotransmitter glutamate.[20][21] A protocol for this dipeptide must, therefore, be considered exploratory, with a strong recommendation for preliminary dose-finding and tolerability studies.

Proposed Formulation & Preparation

The formulation will be similar to that of L-Proline, assuming comparable solubility in aqueous vehicles.

Protocol 3: Proposed Preparation of L-glutaminyl-L-proline Solution

• Objective: To prepare a sterile solution of L-glutaminyl-L-proline for in vivo administration.

• Procedure:

  • Follow the steps outlined in Protocol 1 .

  • Prior to large-scale preparation, perform a small solubility test to confirm the dipeptide's solubility in the chosen vehicle (e.g., sterile saline) at the desired concentration.

  • If solubility is limited, consider alternative vehicles or the use of a co-solvent, though this should be justified and tested for toxicity.

Proposed Administration Routes & Dosages

Given the likelihood of intestinal hydrolysis, IP injection is the recommended starting point for assessing the effects of the intact dipeptide.

Table 2: Proposed Starting Doses for L-glutaminyl-L-proline (Exploratory)

Animal Model	Route of Administration	Proposed Dosage Range (mg/kg)	Rationale
Mouse/Rat	IP Injection	50 - 500 mg/kg	Based on molar equivalents of effective doses for L-Proline and L-Glutamine.[15][22] A wide range is suggested for initial dose-finding.
Mouse/Rat	Oral Gavage	100 - 1000 mg/kg	Higher dose range to account for potential first-pass metabolism and hydrolysis. Assumes delivery of constituent amino acids.

Causality Behind Choice: The proposed IP range is based on effective doses of the individual amino acids. For example, L-Glutamine has been administered orally to dogs at doses of 120-360 mg/kg.[22] The oral range for the dipeptide is set higher to compensate for incomplete absorption or degradation. It is critical to perform a dose-escalation study to establish safety and tolerability before proceeding with efficacy experiments.

Section 3: Experimental Workflow & Validation

A robust in vivo study requires careful planning from start to finish. The following workflow provides a self-validating system to ensure data integrity.

General Experimental Workflow

Caption: General workflow for in vivo dosing studies.

Pharmacokinetic & Pharmacodynamic (PK/PD) Considerations

To validate your dosing protocol, it is essential to understand the fate of the administered compound.

• Pharmacokinetics (PK): This addresses "what the body does to the drug." For a novel or proposed protocol, a pilot PK study is recommended. This involves collecting blood samples at various time points after dosing (e.g., 15, 30, 60, 120, 240 minutes) and measuring the plasma concentration of L-Proline or the dipeptide using methods like LC-MS/MS. This will determine key parameters like Cmax (peak concentration), Tmax (time to peak), and half-life.

• Pharmacodynamics (PD): This addresses "what the drug does to the body." Correlate the PK data with a relevant biological marker. For example, if investigating neuroprotection, you could measure downstream signaling molecules in brain tissue at the Tmax determined from your PK study. This linkage provides a self-validating system, confirming that the compound not only reached the target tissue but also exerted a biological effect at a specific concentration.

Conclusion

This guide provides validated and proposed protocols for the in vivo administration of L-Proline and L-glutaminyl-L-proline. For L-Proline, established dosages and safety profiles allow for confident experimental design. For L-glutaminyl-L-proline, the provided protocols are foundational and must be coupled with rigorous preliminary studies to determine tolerability and pharmacokinetic properties. By adhering to these detailed methodologies and understanding the underlying scientific rationale, researchers can generate reliable and reproducible data in their animal models.

References

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• ResearchGate. (2016). Effects of L-proline on the Growth Performance, and Blood Parameters in Weaned Lipopolysaccharide (LPS)-challenged Pigs. researchgate.net. [Link]

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Technical Notes & Optimization

Technical Support Center: Minimizing Degradation of L-Proline and L-glutaminyl-L-proline During Freeze-Thaw Cycles

Welcome to the technical support center dedicated to ensuring the stability and integrity of your proline-containing reagents. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to empower researchers, scientists, and drug development professionals in minimizing the degradation of L-Proline and the dipeptide L-glutaminyl-L-proline during critical freeze-thaw cycles.

Introduction: The Freeze-Thaw Challenge

Repeated freeze-thaw cycles are a common stressor in the laboratory, often leading to the degradation of sensitive biomolecules. For amino acids like L-Proline and peptides such as L-glutaminyl-L-proline, this can result in loss of biological activity, altered therapeutic efficacy, and compromised experimental outcomes. The primary mechanisms of degradation during freeze-thaw events include chemical instability (e.g., hydrolysis, deamidation) and physical instability (e.g., aggregation, precipitation).[1][2] This guide will provide a comprehensive framework for understanding and mitigating these challenges.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter when working with L-Proline and L-glutaminyl-L-proline solutions subjected to freeze-thaw cycles.

Issue 1: Loss of Potency or Activity After Thawing

Potential Cause: Chemical degradation of the molecule.

Explanation of Causality: The process of freezing concentrates solutes, including buffers and salts, which can lead to significant shifts in pH within the unfrozen liquid microphase.[3][4] These pH changes can catalyze hydrolytic cleavage of the peptide bond in L-glutaminyl-L-proline or other chemical modifications. Furthermore, the formation of ice crystals can create mechanical stress on the molecules.

Solutions:

• pH Control: The pH of your solution is critical. While buffers are used to maintain pH, many common buffers lose their effectiveness at sub-zero temperatures.[3] Consider using a buffer system that is less prone to pH shifts upon freezing.

• Cryoprotectants: The addition of cryoprotectants is a primary strategy to mitigate freeze-thaw damage.[5][6] These molecules can protect your compounds through mechanisms like the "water replacement theory," where they form hydrogen bonds with the peptide, replacing water molecules and maintaining its native structure.[5][6]

• Aliquotting: Avoid repeated freeze-thaw cycles of the entire stock solution.[7][8][9] Prepare single-use aliquots to minimize the number of times the sample undergoes freezing and thawing.[9][10]

Issue 2: Visible Particulates or Cloudiness After Thawing

Potential Cause: Aggregation or precipitation of the molecule.

Explanation of Causality: As ice crystals form, the concentration of the solute increases in the remaining liquid, which can promote intermolecular interactions leading to aggregation.[1] For peptides, this can be driven by hydrophobic interactions or the formation of non-covalent bonds.[2]

Solutions:

• Excipient Selection: The inclusion of specific excipients can prevent aggregation.

  • Sugars (e.g., Trehalose, Sucrose): These disaccharides are effective cryoprotectants that can form a glassy matrix around the molecules during freezing, preventing aggregation.[11][12]

  • Amino Acids (e.g., Glycine, Arginine): Certain amino acids can inhibit protein and peptide aggregation.[13][14] Glycine, for instance, can also influence the pH of the frozen solution.[4]

  • Surfactants (e.g., Polysorbate 20/80): Low concentrations of non-ionic surfactants can reduce surface adsorption and aggregation.[13]

• Concentration Optimization: While counterintuitive, in some cases, higher concentrations can be more stable. However, for many peptides, lower concentrations are preferable to reduce the likelihood of aggregation. Empirical testing is recommended.

• Controlled Freezing and Thawing: The rate of freezing and thawing can impact ice crystal formation and, consequently, aggregation. A slower, controlled freezing rate may be beneficial in some cases.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for L-glutaminyl-L-proline during freeze-thaw cycles?

While specific data for this dipeptide is not extensively published, based on general peptide chemistry, hydrolysis of the peptide bond between glutamine and proline is a likely degradation pathway, especially if the pH of the solution shifts to acidic or basic conditions during freezing.[2][15] Deamidation of the glutamine residue is another potential chemical modification.[15]

Q2: Can I just use L-Proline itself as a cryoprotectant for my L-glutaminyl-L-proline solution?

Yes, L-Proline is a known natural cryoprotectant.[16][17][18] It can help stabilize other molecules during freezing. Studies have shown its effectiveness in preserving cells and other biological materials.[16][17][19][20] The optimal concentration of L-Proline as a cryoprotectant would need to be determined empirically for your specific application.

Q3: What are the best storage conditions for my stock solutions?

For long-term storage, it is recommended to store lyophilized powder at -20°C or -80°C.[7][8] Once in solution, store as single-use aliquots at -20°C or, for enhanced stability, at -80°C.[10][21] Avoid storing solutions at 4°C for extended periods, as degradation can still occur.

Q4: How can I analyze the degradation of my samples?

Several analytical techniques can be employed to assess the purity and identify degradation products:

• High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC): These are the primary methods for evaluating the purity of peptides and quantifying degradation products.[22][23][24]

• Mass Spectrometry (MS): When coupled with HPLC or UPLC, MS can identify the mass of degradation products, helping to elucidate the degradation pathway.[23][25]

• Differential Scanning Calorimetry (DSC): DSC can be used to study the thermal properties of the formulation and the impact of excipients on stability during freezing.[11][22]

Q5: Should I be concerned about the type of storage vial I use?

Yes, the material of the storage vial can be a factor. Some peptides can adsorb to glass surfaces. While less common for small molecules like L-Proline and a dipeptide, it is a consideration for more complex peptides. Using low-protein-binding polypropylene tubes can mitigate this risk.

Experimental Protocols & Data

Protocol 1: Preparation and Aliquoting of Stock Solutions

• Reconstitution: Carefully reconstitute the lyophilized L-Proline or L-glutaminyl-L-proline in the desired buffer to the target concentration. Ensure the buffer is of high purity and the pH is accurately adjusted.

• Cryoprotectant Addition (Optional): If using a cryoprotectant, add it to the buffer before reconstituting the peptide.

• Aliquotting: Immediately after reconstitution and gentle mixing, dispense the solution into single-use, low-protein-binding microcentrifuge tubes. The volume of each aliquot should be appropriate for a single experiment.

• Freezing: Flash-freeze the aliquots in liquid nitrogen or place them in a -80°C freezer. Avoid slow freezing at -20°C, as this can lead to the formation of large ice crystals.

• Storage: Store the frozen aliquots at -80°C.

Data Summary: Common Cryoprotectants and Their Working Concentrations

Cryoprotectant	Typical Concentration Range	Mechanism of Action	Reference
Trehalose	5-10% (w/v)	Vitrification, Water Replacement
Sucrose	5-10% (w/v)	Vitrification, Water Replacement
Mannitol	1-5% (w/v)	Bulking Agent, Stabilizer
L-Proline	20-200 mM	Osmolyte, Stabilizer	[17][26][27]
Glycine	50-250 mM	pH Stabilization, Stabilizer	[4]
Polysorbate 20/80	0.01-0.1% (v/v)	Surfactant, Prevents Surface Adsorption	[13]

Visualizing the Workflow

Diagram 1: Recommended Workflow for Sample Handling

Caption: A streamlined workflow to minimize freeze-thaw induced degradation.

Diagram 2: Logic of Cryoprotectant Action

Caption: How cryoprotectants mitigate degradation pathways.

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• Dalvi, H., Bhat, A., Iyer, A., Sainaga Jyothi, V. G. S., Jain, H., Srivastava, S., & Madan, J. (2021). Armamentarium of Cryoprotectants in Peptide Vaccines: Mechanistic Insight, Challenges, Opportunities and Future Prospects. International journal of peptide research and therapeutics, 27(4), 2515–2532. [Link]

• Connolly, B. D., O'Brien, C. J., & O'Kennedy, R. (2015). DSC reveals the excipient impact on aggregation propensity of pharmaceutical peptides during freezing. European Journal of Pharmaceutics and Biopharmaceutics, 97(Pt A), 133–141.

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• 18. maxapress.com [maxapress.com]
• 19. L-proline supplementation in the freezing medium enhances the viability and quality of bovine blastocysts after slow freezing and thawing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Proline pre-conditioning of cell monolayers increases post-thaw recovery and viability by distinct mechanisms to other osmolytes - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D1MD00078K [pubs.rsc.org]
• 21. Handling and Storage Guidelines for Peptides and Proteins [sigmaaldrich.com]
• 22. Analytical techniques for peptide-based drug development: Characterization, stability and quality control [ijsra.net]
• 23. researchgate.net [researchgate.net]
• 24. biotech-spain.com [biotech-spain.com]
• 25. Peptide Analysis Techniques Review - Creative Peptides [creative-peptides.com]
• 26. mdpi.com [mdpi.com]
• 27. The Effect of Proline on the Freeze-Drying Survival Rate of Bifidobacterium longum CCFM 1029 and Its Inherent Mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: L-Alanyl-L-Prolyl vs. L-Glutaminyl-L-Prolyl Substrate Specificity in Dipeptidyl Peptidase Assays

Dipeptidyl peptidase IV (DPP-IV, EC 3.4.14.5) and related S9 family serine proteases (such as Fibroblast Activation Protein, FAP) play fundamental roles in glucose homeostasis, immune regulation, and neuropeptide processing. They achieve this by cleaving dipeptides from the N-terminus of polypeptides, with a strict requirement for proline or alanine at the penultimate (P1) position[1].

For researchers developing DPP-IV inhibitors (e.g., gliptins for Type 2 Diabetes) or profiling protease activity in complex biological matrices, selecting the optimal synthetic fluorogenic substrate is critical. This guide objectively compares the kinetic behavior and application suitability of two primary substrate recognition motifs: L-alanyl-L-prolyl- (Ala-Pro) and L-glutaminyl-L-prolyl- (Gln-Pro) .

Mechanistic Causality: The S1 and S2 Binding Pockets

The active site of DPP-IV contains a highly conserved catalytic triad and a hydrophobic S1 pocket that perfectly accommodates the pyrrolidine ring of proline. The S2 pocket, which binds the N-terminal amino acid, is more accommodating but exhibits distinct kinetic preferences based on the size, charge, and sterics of the P2 residue[2].

• L-Alanyl-L-Prolyl- (Ala-Pro): The small, non-polar methyl side chain of alanine fits snugly into the S2 pocket without inducing steric hindrance. Consequently, Ala-Pro is considered the "gold standard" high-turnover substrate for DPP-IV. It yields high kcat​ and low Km​ values, making it ideal for high-throughput inhibitor screening where a maximum signal-to-noise ratio is required[3].

• L-Glutaminyl-L-Prolyl- (Gln-Pro): Glutamine possesses a larger, polar carboxamide side chain. While DPP-IV can cleave Gln-Pro, the steric bulk and polarity alter the binding dynamics in the S2 subsite. This generally results in a lower catalytic efficiency ( kcat​/Km​ ) compared to Ala-Pro[4]. However, Gln-Pro is highly relevant for studying the degradation of specific physiological neuropeptides (e.g., Substance P) and offers differential specificity when distinguishing DPP-IV activity from other prolyl oligopeptidases.

Quantitative Data Comparison

Note: Values are representative of purified recombinant mammalian/plant DPP-IV using AMC (7-amino-4-methylcoumarin) fluorogenic leaving groups[4].

Substrate Derivative	P2 Residue Property	Km​ ( μM )	kcat​ ( s−1 )	Catalytic Efficiency	Primary Application
H-Ala-Pro-AMC	Small, non-polar	~0.34 - 15	~23 - 97	High	Routine DPP-IV activity & inhibitor screening
H-Gln-Pro-AMC	Large, polar	> 1.0	< 15	Low-Moderate	Isozyme differentiation, neuropeptide modeling

Application Insight: When screening novel DPP-IV inhibitors from natural products or synthetic libraries, H-Ala-Pro-AMC is the preferred choice due to its robust signal window. However, if your goal is to map the degradation kinetics of specific chemokines, utilizing H-Gln-Pro-AMC provides a more biologically accurate representation of the enzyme's behavior against bulky N-termini.

Self-Validating Experimental Protocol: Comparative Cleavage Assay

To objectively evaluate the specificity of a protease sample against Ala-Pro vs. Gln-Pro, we utilize a self-validating fluorogenic assay.

Causality behind the protocol: Biological samples often contain multiple prolyl-cleaving enzymes (e.g., PREP, DPP8/9). Pre-incubating the sample with Sitagliptin—a highly selective DPP-IV inhibitor—ensures that the measured AMC fluorescence is exclusively derived from DPP-IV, validating the assay's specificity and preventing false-positive kinetic readings.

Materials

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 1 mM EDTA, 0.1% BSA.

• Enzyme: Recombinant human DPP-IV (or clarified biological lysate).

• Substrates: H-Ala-Pro-AMC and H-Gln-Pro-AMC (10 mM stocks in DMSO).

• Inhibitor: Sitagliptin (1 mM stock in DMSO).

Step-by-Step Methodology

• Preparation of Enzyme Working Solutions: Dilute recombinant DPP-IV in Assay Buffer to a final concentration of 1-5 nM. Keep on ice until use.

• Inhibitor Control Setup (Self-Validation): In a black 96-well microplate, allocate wells for "Total Activity" and "Inhibited Control". Add 10 μM Sitagliptin to the "Inhibited Control" wells. Incubate the enzyme with the inhibitor for 15 minutes at 37°C to establish the baseline of non-specific cleavage.

• Substrate Titration: Prepare a serial dilution of both H-Ala-Pro-AMC and H-Gln-Pro-AMC ranging from 0 to 200 μM in Assay Buffer.

• Reaction Initiation: Add 50 μL of the substrate dilutions to the respective wells containing 50 μL of the enzyme mixture (Total volume = 100 μL ).

• Kinetic Measurement: Immediately transfer the plate to a fluorescence microplate reader. Monitor the release of free AMC at λex​ = 380 nm and λem​ = 460 nm continuously for 30 minutes at 37°C.

• Data Analysis: Calculate the initial velocity ( V0​ ) from the linear portion of the fluorescence progress curves. Plot V0​ vs. Substrate Concentration and fit to the Michaelis-Menten equation using non-linear regression to derive Km​ and Vmax​ .

Visualization: DPP-IV Substrate Processing Workflow

Workflow for comparing X-Pro-AMC substrate kinetics and validating DPP-IV specificity.

References

• [4] Title: Purification and Characterization of Barley Dipeptidyl Peptidase IV - PMC - NIH Source: nih.gov URL:

• [1] Title: Discovery of Food-Derived Dipeptidyl Peptidase IV Inhibitory Peptides: A Review - PMC Source: nih.gov URL:

• [2] Title: Information on EC 3.4.14.5 - dipeptidyl-peptidase IV - BRENDA Enzyme Database Source: brenda-enzymes.org URL:

• [3] Title: Exploration of Dipeptidyl Peptidase-IV (DPP-IV) Inhibitory Peptides from Silkworm Pupae (Bombyx mori) Proteins Based on In Silico and In Vitro Assessments | Journal of Agricultural and Food Chemistry - ACS Publications Source: acs.org URL:

Sources

• 1. Discovery of Food-Derived Dipeptidyl Peptidase IV Inhibitory Peptides: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Information on EC 3.4.14.5 - dipeptidyl-peptidase IV - BRENDA Enzyme Database [brenda-enzymes.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Purification and Characterization of Barley Dipeptidyl Peptidase IV - PMC [pmc.ncbi.nlm.nih.gov]

High-Purity L-Glutaminyl-L-Prolyl- Peptide Reference Standards: A Comprehensive Validation and Calibration Guide

Executive Summary

The L-Glutaminyl-L-Prolyl- (L-Gln-L-Pro-) dipeptide motif is a foundational building block in numerous bioactive and commercial synthetic peptides, including immunomodulatory agents like Rigin (Gly-Gln-Pro-Arg) [1] and cosmetic active pharmaceutical ingredients (APIs) such as Palmitoyl Tetrapeptide-7. Accurate quantification of these APIs in complex matrices requires highly pure, fully characterized reference standards.

However, the intrinsic chemical instability of the glutamine-proline sequence presents unique analytical challenges. This guide provides drug development professionals and analytical scientists with a comparative analysis of purity validation techniques and self-validating protocols to ensure metrological traceability and absolute accuracy when calibrating L-Gln-L-Pro-based reference standards.

Mechanistic Insight: The Causality of Peptide Degradation

To accurately validate a reference standard, one must first understand how and why it degrades. The L-Gln-L-Pro- sequence is highly susceptible to two primary degradation pathways that can compromise standard integrity:

• Glutamine Deamidation: Glutamine residues undergo spontaneous, non-enzymatic deamidation. Under neutral or alkaline conditions, the side-chain amide is attacked by the backbone nitrogen, forming a cyclic glutarimide intermediate. This intermediate quickly hydrolyzes into glutamic acid (Glu) or iso-glutamic acid (isoGlu) [2]. This reaction results in a minute mass shift of +0.984 Da , which is virtually undetectable by standard low-resolution mass spectrometry and often co-elutes in standard HPLC-UV [3].

• Proline-Directed Cleavage (Diketopiperazine Formation): The cyclic structure of proline restricts backbone flexibility but optimally positions the N-terminal nitrogen for a nucleophilic attack on the adjacent amide carbonyl. This leads to the cleavage of the peptide chain and the formation of a cyclic dipeptide (diketopiperazine), particularly when the L-Gln-L-Pro- motif is located near the N-terminus [2].

Understanding these pathways dictates our analytical strategy: we cannot rely solely on UV absorbance, as deamidated impurities share identical chromophores with the native peptide.

Figure 1: Primary degradation pathways of L-Glutaminyl-L-Prolyl sequences affecting standard purity.

Comparative Analysis of Purity Validation Techniques

To establish a Certified Reference Material (CRM), orthogonal analytical techniques must be employed. The table below compares the performance and limitations of standard methodologies when analyzing L-Gln-L-Pro- peptides.

Analytical Technique	Primary Output	Accuracy / Precision	Strengths for L-Gln-L-Pro-	Critical Limitations
HPLC-UV (214 nm)	Chromatographic Purity (%)	Moderate (± 2.0%)	Excellent for detecting synthesis byproducts (e.g., truncated sequences).	Cannot differentiate deamidated impurities due to identical UV extinction coefficients.
LC-HRMS (Orbitrap/TOF)	Exact Mass & Sequence	High (± 5 ppm mass error)	Easily detects the +0.984 Da shift of glutamine deamidation [3].	Ion suppression effects prevent absolute quantification of impurities.
1H-qNMR	Absolute Mass Fraction	Very High (± 0.5%)	SI-traceable. Independent of chromophores or ionization efficiency [4].	Requires high sample concentration (~5-10 mg/mL); high instrument cost.
Mass Balance	Absolute Purity (%)	Very High (± 0.5%)	Accounts for water (KF), counter-ions (IC), and organic impurities (HPLC).	Labor-intensive; requires multiple destructive assays.

Self-Validating Experimental Protocols

Protocol 1: Orthogonal Purity Assignment (Mass Balance + qNMR)

Causality & Logic: Lyophilized peptides are highly hygroscopic. Weighing 1.00 mg of an L-Gln-L-Pro- standard does not yield 1.00 mg of active peptide; it often contains 10-20% atmospheric water and residual trifluoroacetic acid (TFA) from synthesis. To establish absolute purity, we must use a self-validating loop combining Mass Balance and Quantitative NMR (qNMR)[4].

Step-by-Step Methodology:

• Water & Counter-ion Determination:

  • Perform Karl Fischer (KF) coulometric titration to determine exact water content (%W).

  • Perform Ion Chromatography (IC) to quantify residual TFA or acetate counter-ions (%C).

• Chromatographic Purity (HPLC-UV/HRMS):

  • Run the peptide on a C18 column using a shallow gradient (5% to 40% Acetonitrile in 0.1% Formic Acid) to resolve the native peptide from the deamidated (+0.984 Da) impurity.

  • Calculate the chromatographic purity (%HPLC) by integrating the main peak area against total peak area.

• Mass Balance Calculation:

  • Absolute Purity = %HPLC × [100% - (%W + %C + %Inorganics)] / 100

• Orthogonal Verification via 1H-qNMR:

  • Dissolve 5.0 mg of the peptide and 1.0 mg of an SI-traceable internal standard (e.g., Maleic acid) in D2O.

  • Acquire a 1D 1H-NMR spectrum with a long relaxation delay (D1 > 5 × T1) to ensure complete relaxation of all spins.

  • Integrate a distinct peptide proton signal (e.g., the proline δ-protons) against the maleic acid standard peak.

  • Self-Validation Check: The purity value obtained via qNMR must fall within ±1.0% of the Mass Balance calculation. If they diverge, it indicates a hidden, non-UV-absorbing impurity.

Figure 2: Orthogonal purity validation workflow combining qNMR and Mass Balance for SI-traceability.

Protocol 2: Calibration Curve Generation & Stability Control

Causality & Logic: Once the absolute purity is established, the standard must be diluted to create a calibration curve. Because L-Gln-L-Pro- peptides are prone to base-catalyzed deamidation, the diluent pH must be strictly controlled (pH 4.0 - 6.0). Furthermore, organic solvents used for stock solutions must be purged with inert gas to prevent oxidation of adjacent residues [5].

Step-by-Step Methodology:

• Stock Solution Preparation:

  • Weigh the CRM using a calibrated microbalance. Calculate the active peptide mass using the absolute purity determined in Protocol 1.

  • Dissolve in a solvent of choice (e.g., 10% DMSO in ultra-pure water). Crucial Step: Purge the solvent with Argon or Nitrogen gas prior to dissolution to displace dissolved oxygen [5].

• System Suitability Testing (SST):

  • Before running the calibration curve, inject a known blank, followed by a mid-level Quality Control (QC) standard.

  • The system is only validated if the QC standard yields a signal-to-noise (S/N) ratio > 100 and a retention time shift of < 0.1 minutes.

• Serial Dilution & Curve Generation:

  • Prepare 5 to 7 calibration points spanning the expected API concentration range (e.g., 1 µg/mL to 100 µg/mL) using a slightly acidic buffer (e.g., 10 mM Ammonium Acetate, pH 5.5) to halt deamidation.

  • Analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

• Stability Aliquoting:

  • Never subject the stock solution to freeze-thaw cycles. Aliquot the remaining stock into single-use vials and store at -80°C.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 127555, Rigin. Retrieved from:[Link]

• National Institutes of Health (NIH) / PMC. Analysis of Glutamine Deamidation: Products, Pathways, and Kinetics. Retrieved from:[Link]

• MDPI. Quantitative NMR as a Versatile Tool for the Reference Material Preparation. Retrieved from:[Link]

Cross-reactivity validation of L-Proline, L-glutaminyl-L-prolyl- specific antibodies

Cross-Reactivity Validation of L-Proline, L-Glutaminyl-L-Prolyl-Specific Antibodies: A Comparative Guide

In the realm of immunodiagnostics, gastroenterology, and food safety, antibodies targeting L-Proline, L-glutaminyl-L-prolyl- motifs (biochemically represented as P-Q-P or Q-P-P peptide sequences) are the cornerstone of celiac disease research and gluten quantification. Because cereal prolamins—such as wheat gliadin, barley hordein, and rye secalin—are exceptionally rich in proline and glutamine, these specific peptide sequences resist gastric and pancreatic digestion[1].

Validating the cross-reactivity of monoclonal antibodies (mAbs) raised against these motifs is not merely a regulatory checkbox; it is a fundamental scientific requirement. An antibody must accurately detect immunotoxic epitopes without falsely cross-reacting with safe, homologous proteins found in non-target crops like soy, corn, or non-toxic oats[2].

This guide provides a comprehensive, objective comparison of the leading L-glutaminyl-L-prolyl- specific antibodies (such as the G12 and R5 clones) and outlines the field-proven methodologies required to validate their cross-reactivity profiles.

The Mechanistic Causality of Cross-Reactivity

To understand why these antibodies cross-react, we must examine the structural biology of the target antigens. The high concentration of L-glutaminyl residues adjacent to L-prolyl residues makes these peptides prime substrates for Tissue Transglutaminase (tTG) in the human gut. tTG deamidates specific glutamine residues into glutamic acid (Q → E), introducing a negative charge that exponentially increases the peptide's binding affinity to HLA-DQ2 and HLA-DQ8 receptors on antigen-presenting cells, thereby triggering an autoimmune T-cell response[1].

Antibodies are designed to mimic this high-affinity recognition in vitro. However, because the P-Q-P and Q-P-P motifs are highly conserved across various plant species, an antibody raised against wheat gliadin may inadvertently bind to barley hordein or oat avenin.

Pathway of proline-glutamine peptide processing and targeted in vitro antibody detection.

Comparative Analysis of Leading Antibody Clones

The industry relies heavily on two primary monoclonal antibodies to detect these sequences: Clone G12 and Clone R5 . While both target L-glutaminyl-L-prolyl- rich regions, their distinct epitope specificities result in vastly different cross-reactivity profiles.

• Clone G12: Raised specifically against the highly immunotoxic 33-mer peptide of α-gliadin, G12 targets the hexapeptide sequence QPQLPY [3]. Because this sequence is the primary trigger for the autoimmune reaction, G12's cross-reactivity is highly correlated with actual clinical toxicity. Notably, G12 cross-reacts with specific cultivars of oats that contain toxic avenin structures, making it an invaluable tool for screening "safe" versus "toxic" oat varieties[4][5].

• Clone R5: Raised against a rye secalin extract, R5 targets the pentapeptide sequence QQPFP [4]. It is the current Codex Alimentarius standard for food safety testing. However, R5 is known to heavily cross-react with barley hordeins, often resulting in a 5- to 6-fold overestimation of gluten content when barley is the primary contaminant[6].

Quantitative Comparison of Antibody Performance

Antibody Clone	Primary Target Motif	Immunogen Source	Validated Cross-Reactivity Profile	Recommended Application
G12	QPQLPY (Hexapeptide)	33-mer α-gliadin	Wheat, Barley, Rye, Specific toxic Oat cultivars	Clinical research, Oat toxicity screening, Hydrolyzed matrices[7].
R5	QQPFP (Pentapeptide)	Secalin extract (Rye)	Wheat, Barley (Overestimates), Rye	Codex standard for routine gluten-free food certification[8].
Skerritt (401.21)	Q-P-P rich domains	Wheat gliadin	Wheat, Barley, Rye (Underestimates Rye)	Broad-spectrum intact prolamin screening[1].

Experimental Protocols for Cross-Reactivity Validation

To objectively validate the cross-reactivity of a new L-Proline, L-glutaminyl-L-prolyl- specific antibody, researchers must employ orthogonal methods. The following protocols are designed as self-validating systems to ensure that observed signals are true cross-reactions and not artifacts of matrix interference.

Protocol A: Competitive ELISA for IC50 Determination

Causality: Competitive ELISA is strictly required over Sandwich ELISA for this validation. Hydrolyzed or fermented samples (like beer or digested food) often contain single-epitope peptide fragments. Sandwich ELISAs require two epitopes to function and will yield false negatives. Competitive ELISA accurately quantifies the antibody's affinity (IC50) to single L-glutaminyl-L-prolyl- motifs[9].

• Antigen Coating: Coat a 96-well microtiter plate with 100 µL/well of a standardized Prolamin Working Group (PWG) gliadin extract (5 µg/mL). Incubate overnight at 4°C.

• Sample Extraction: Extract proteins from target (wheat) and non-target (soy, corn, rice, oats) matrices using a reducing extraction buffer (e.g., containing 2-mercaptoethanol) at 50°C for 40 minutes. Reasoning: Breaking disulfide bonds unfolds the proteins, ensuring the Q-P-P motifs are fully exposed to the antibody.

• Pre-Incubation (Competition): In a separate uncoated plate, mix the extracted samples with a fixed concentration of the candidate mAb (e.g., G12-HRP conjugate). Incubate for 1 hour. If cross-reactive motifs are present in the sample, they will bind the antibody in solution.

• Detection: Transfer the mixture to the coated plate. Unbound antibodies will bind to the plate. Wash thoroughly, add TMB substrate, and read absorbance at 450 nm. A lower signal indicates higher cross-reactivity.

• Self-Validation Step (Matrix Spike-In): To rule out matrix interference (e.g., pH shifts or high fat content causing signal suppression), spike a known negative matrix (e.g., soy) with 20 ppm PWG gliadin. If the calculated recovery falls outside the 80–120% range, the assay is suffering from matrix effects, and the cross-reactivity data for that matrix is invalid[6].

Protocol B: Western Blotting for Matrix Specificity

Causality: While ELISA provides quantitative affinity, Western Blotting confirms the molecular weight of the cross-reacting protein, proving whether the antibody is binding to a homologous prolamin (e.g., a 40 kDa avenin) or a non-specific background protein.

• SDS-PAGE Separation: Resolve 15 µg of protein extracts on a 10–20% Tris-Tricine polyacrylamide gel. Reasoning: Tricine gels provide vastly superior resolution for low-molecular-weight peptides (10–40 kDa) compared to standard Tris-Glycine gels, which is critical for digested prolamins[9].

• Transfer & Blocking: Transfer proteins to a PVDF membrane (0.2 µm pore size to prevent peptide blow-through). Block with 5% non-fat dried milk in PBST for 1 hour.

• Probing: Incubate with the L-glutaminyl-L-prolyl- specific primary antibody (1:1000 dilution) overnight at 4°C, followed by an HRP-conjugated secondary antibody.

• Self-Validation Step (Loading Control): Run a parallel gel loaded with the exact same samples and stain it with Coomassie Brilliant Blue. If the Western Blot shows no signal in the corn or rice lanes, the Coomassie gel proves that protein was actually present and successfully transferred, confirming that the lack of signal is due to true antibody specificity, not a technical failure.

Step-by-step experimental workflow for validating antibody cross-reactivity profiles.

References

• Emport LLC. "What is the G12 Antibody, and why is it great for gluten detection?" Emport LLC Knowledge Base, 2017.[Link]

• Hygiena. "G12 Antibody - Frequently Asked Questions." Hygiena Support, 2023. [Link]

• Food Risk Management. "Gluten detection with a next generation of monoclonal antibody." Food Risk Management Publications. [Link]

• Hammer, E. "Gluten-free: How Can You Prove It?" Food Safety Magazine, 2012.[Link]

• GlutenTox Home. "G12 Antibody - GlutenTox Home." GlutenTox, 2016. [Link]

• MDPI. "Flour Treatments Affect Gluten Protein Extractability, Secondary Structure, and Antibody Reactivity." Foods, 2024.[Link]

• Semantic Scholar. "X6: A Novel Antibody for Potential Use in Gluten Quantification." Semantic Scholar, 2020.[Link]

• Taylor & Francis. "Immunochemical evaluation of proteolysis of cereal proteins causing celiac disease by microbial proteases." International Journal of Food Properties, 2016.[Link]

• Celiac Canada. "White Paper: The Current State of Scientific Knowledge about Gluten." Celiac Canada, 2018.[Link]

• National Institutes of Health (NIH). "Quantification of Barley Contaminants in Gluten-Free Oats by Four Gluten ELISA Kits." Foods (Basel), 2022.[Link]

Sources

• 1. celiac.ca [celiac.ca]
• 2. foodriskmanagement.com [foodriskmanagement.com]
• 3. What is the G12 Antibody, and why is it great for gluten detection? [emportllc.com]
• 4. food-safety.com [food-safety.com]
• 5. G12 Antibody – GlutenTox Home [glutentoxhome.com]
• 6. Quantification of Barley Contaminants in Gluten-Free Oats by Four Gluten ELISA Kits - PMC [pmc.ncbi.nlm.nih.gov]
• 7. G12 Antibody - Frequently Asked Questions | Hygiena [hygiena.com]
• 8. mdpi.com [mdpi.com]
• 9. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

Comprehensive Safety and Operational Guide for Handling L-Proline, L-glutaminyl-L-prolyl- Derivatives

Synthetic oligopeptides, such as L-Proline, L-glutaminyl-L-prolyl- (often utilized as intermediate sequences in drug development or active components in cosmetic formulations like Palmitoyl Tetrapeptide-7), require rigorous handling protocols[1]. While the peptide sequence itself typically exhibits low acute systemic toxicity, the primary occupational hazards stem from two factors: the highly electrostatic nature of the lyophilized powder (inhalation/sensitization risk) and the hazardous organic solvents (e.g., DMSO, Acetonitrile, or trace Trifluoroacetic acid) required for reconstitution.

This guide provides drug development professionals and laboratory scientists with field-proven, self-validating protocols for Personal Protective Equipment (PPE) selection, operational workflows, and EPA-compliant waste disposal[2].

Hazard Assessment and PPE Causality

The Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) mandates that PPE selection must be directly driven by a chemical-specific hazard assessment[3]. In peptide chemistry, the physical state of the compound dictates the risk profile.

Lyophilized peptide powders are highly prone to static charge. Opening a vial in ambient air without proper engineering controls can cause the powder to aerosolize. Inhalation of foreign peptides can trigger respiratory sensitization or unintended localized immune responses. Furthermore, reconstitution often requires polar aprotic solvents like Dimethyl Sulfoxide (DMSO), which rapidly penetrate the epidermal barrier and can carry dissolved peptide payloads directly into the bloodstream.

Quantitative PPE Selection Matrix

Protection Zone	Required PPE Specification	Causality (The "Why" Behind the Choice)
Hand Protection	Double-layered Nitrile Gloves (Minimum 4 mil thickness)	Nitrile provides superior chemical resistance to standard peptide reconstitution solvents (DMSO, DMF) compared to latex. Double-gloving ensures a fail-safe barrier against solvent-mediated transdermal peptide delivery.
Eye/Face Protection	ANSI Z87.1-certified Chemical Splash Goggles	Standard safety glasses lack orbital seals. Goggles prevent capillary action of aerosolized peptide dust or accidental solvent splashes from reaching the ocular mucosa[4].
Body Protection	Flame-retardant, fluid-resistant Lab Coat with knit cuffs	Knit cuffs prevent the sleeves from dragging across contaminated surfaces or knocking over low-volume (1-5 mL) peptide vials.
Respiratory	N95/P100 Particulate Respirator (If weighing outside a hood)	Protects against the inhalation of electrostatic lyophilized powders, which act as respiratory sensitizers. Note: Primary control should always be a fume hood.

Operational Protocol: Safe Reconstitution Workflow

To ensure scientific integrity and personnel safety, the handling of L-glutaminyl-L-prolyl- derivatives must follow a self-validating system where each step verifies the safety of the next. This protocol aligns with the National Research Council's Prudent Practices in the Laboratory[5].

Step-by-Step Reconstitution Methodology

• Environmental Verification (Engineering Controls):

  • Action: Verify that the chemical fume hood or Class II Type A2 Biological Safety Cabinet (BSC) is operational.

  • Validation: Check the digital airflow monitor. The face velocity must read between 80–120 feet per minute (fpm) [6]. Set the sash height to the certified operating level.

• Electrostatic Mitigation:

  • Action: Wipe down the exterior of the peptide vial and the analytical balance with a static-dissipative solution or use an anti-static zero-stat gun.

  • Causality: Lyophilized L-Proline derivatives will "jump" due to static charge, leading to inaccurate mass measurements and widespread micro-contamination.

• Equilibration:

  • Action: Allow the sealed peptide vial to reach room temperature in a desiccator before opening.

  • Causality: Opening a cold vial causes atmospheric moisture to condense on the peptide, degrading the L-glutaminyl residues via spontaneous deamidation.

• Solvent Addition & Dissolution:

  • Action: Using a positive-displacement pipette, add the required volume of reconstitution solvent (e.g., 10% DMSO in sterile water) directly into the vial, directing the flow down the inner wall.

  • Validation: Cap the vial and gently swirl (do not vortex vigorously, as this can cause shear stress or foaming in proline-rich sequences). Inspect visually for complete dissolution.

Workflow Visualization

Safe handling and reconstitution workflow for lyophilized peptide powders.

Spill Response and Decontamination

Peptide spills, particularly when dissolved in penetrating solvents, require immediate, procedural remediation to prevent cross-contamination and exposure.

• For Powder Spills: Do not sweep dry powder, as this generates aerosols. Cover the spill with a damp absorbent pad (using water or a 10% bleach solution if destruction of the peptide bond is desired). Carefully gather the pad and place it into a hazardous waste bag.

• For Liquid Spills: Isolate the area. Apply an inert, highly absorbent material (e.g., vermiculite or a commercial spill pad) over the liquid. Starting from the perimeter and moving inward, collect the saturated absorbent and transfer it to a designated chemical waste container[7]. Wash the surface with soap and water, followed by a 70% ethanol wipe.

Logistical and Disposal Plans (EPA Compliance)

The disposal of peptide solutions and contaminated PPE must strictly adhere to the Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) regulations, specifically the guidelines for Academic and Research Laboratories (40 CFR Part 262, Subpart K)[2].

Because L-glutaminyl-L-prolyl- solutions often contain solvents like DMSO or Acetonitrile, they cannot be disposed of down the sink. They must be managed as hazardous chemical waste.

Satellite Accumulation Area (SAA) Setup

• Designation: Establish an SAA at or near the point of waste generation (e.g., under the fume hood). The waste must remain under the control of the operator[8].

• Containment: Use chemically compatible, high-density polyethylene (HDPE) containers with secure, leak-proof screw caps. Do not use biohazard bags for chemical solvent waste.

• Labeling: The EPA mandates that the container be explicitly labeled with the words "Hazardous Waste" the moment the first drop of waste is added[9]. The label must list all constituents (e.g., "Hazardous Waste: Water 90%, DMSO 10%, trace synthetic peptide").

• Volume Limits: An SAA may accumulate up to 55 gallons of standard hazardous waste. Once the container is full, it must be dated and transferred to a Central Accumulation Area (CAA) within 3 consecutive days for final EHS pickup[10].

Waste Management Pathway

EPA-compliant hazardous waste accumulation and disposal pathway.

References

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance. U.S. Department of Labor. Available at:[Link]

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Available at:[Link]

• U.S. Environmental Protection Agency (EPA). Regulations for Hazardous Waste Generated at Academic Laboratories. Available at:[Link]

• North Carolina State University Environmental Health and Safety. Personal Protective Equipment Requirements for Laboratories. Available at:[Link]

Sources

• 1. Palmitoyl Tetrapeptide-7 98% | CAS: 221227-05-0 | AChemBlock [achemblock.com]
• 2. epa.gov [epa.gov]
• 3. osha.gov [osha.gov]
• 4. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
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